Cas no 144085-23-4 ((2R)-2-allyl-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylic acid)

• Product Name: (2R)-2-allyl-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylic acid
• CAS No: 144085-23-4
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD01076221
• CID: 108604
• PubChem ID: 2761958
• Update Time: 2025-06-11

(2R)-2-allyl-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Allyl-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
• (R)-2-Allyl-1-Boc-2-pyrrolidinecarboxylic acid
• 1,2-Pyrrolidinedicarboxylicacid, 2-(2-propen-1-yl)-, 1-(1,1-dimethylethyl) ester, (2R)-
• Boc-(R)-a-allylproline
• Boc-(R)-alpha-allyl-proline
• BOC-(R)-ALPHA-ALLYLPROLINE,
• 2-allyl-N-Boc-L-Pro-OH
• A-allyl-L-proline
• Boc-
• Boc-(R)-alpha-allyl-Pro-OH
• (R)-2-Allyl-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• (2R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2-prop-2-enylpyrrolidine-2-carboxylic acid
• Boc-(R)-
• A-allyl-Pro-OH
• ZTMLHNDSVVOEEH-ZDUSSCGKSA-N
• 2-allyl-1-(tert-bu
• (2R)-2-allyl-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylic acid
• AKOS015949928
• MFCD01076221
• 1,2-Pyrrolidinedicarboxylic acid, 2-(2-propen-1-yl)-, 1-(1,1-dimethylethyl) ester, (2R)-
• (2R)-1-Boc-2-allyl-pyrrolidine-2-carboxylic acid
• Boc-(R)--allyl-pro-oh
• DTXSID50375992
• D72133
• PS-12638
• 1-(tert-Butoxycarbonyl)-2-prop-2-en-1-yl-L-proline
• SCHEMBL3514059
• BOC-(R)-<ALPHA>-ALLYL-PRO-OH
• Boc-(Allyl)Pro-OH
• (R)-2-Allyl-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylicacid
• 2-allyl-1-(tert-butoxycarbonyl)-L-proline
• CS-0006947
• Boc-(R)- alpha -allyl-Pro-OH
• J-007911
• 144085-23-4
• (2R)-1-(TERT-BUTOXYCARBONYL)-2-(PROP-2-EN-1-YL)PYRROLIDINE-2-CARBOXYLIC ACID

• MDL： MFCD01076221
• Inchi： 1S/C13H21NO4/c1-5-7-13(10(15)16)8-6-9-14(13)11(17)18-12(2,3)4/h5H,1,6-9H2,2-4H3,(H,15,16)/t13-/m0/s1
• InChI Key： ZTMLHNDSVVOEEH-ZDUSSCGKSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@]1(C(=O)O)CC=C)=O

Computed Properties

• Exact Mass: 255.14700
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.2

Experimental Properties

• Density: 1.125
• Boiling Point: 364.3°C at 760 mmHg
• Flash Point: 174.1°C
• Refractive Index: 1.498
• PSA: 66.84000
• LogP: 2.35470

(2R)-2-allyl-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylic acid Security Information

• WGK Germany：3
• Hazard Category Code： 22
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-allyl-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylic acid

Recent Advances in the Application of (2R)-2-allyl-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylic acid (CAS: 144085-23-4) in Chemical Biology and Pharmaceutical Research

The compound (2R)-2-allyl-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylic acid (CAS: 144085-23-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a versatile building block for the synthesis of complex molecules, particularly in the development of peptidomimetics and small-molecule inhibitors. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the allyl side chain, make it an attractive intermediate for asymmetric synthesis and drug discovery.

Recent studies have highlighted the role of this compound in the synthesis of protease inhibitors, where its pyrrolidine core mimics the transition state of peptide hydrolysis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel cathepsin inhibitors, showing promising activity against cancer cell lines. The Boc-protected amino acid moiety facilitates selective deprotection, enabling further functionalization for structure-activity relationship studies.

In the realm of neurodegenerative disease research, (2R)-2-allyl-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylic acid has been employed as a key intermediate in the synthesis of γ-secretase modulators. Researchers at the University of Cambridge recently reported its use in creating conformationally constrained analogs that show enhanced blood-brain barrier penetration compared to linear peptides. The allyl group's reactivity allows for diverse post-modification strategies, including cross-metathesis and radical addition reactions.

From a synthetic chemistry perspective, the compound's stereochemistry at the 2-position has proven crucial for diastereoselective transformations. A 2024 Nature Communications paper detailed its application in the synthesis of pyrrolidine-based organocatalysts, where the (R)-configuration induced high enantioselectivity in Michael addition reactions. The Boc group's stability under various reaction conditions while being readily removable under acidic conditions makes this derivative particularly valuable for multi-step syntheses.

Recent advances in continuous flow chemistry have also utilized this building block for the automated synthesis of complex natural product analogs. Its solubility profile in both organic and aqueous solvents enables its use in hybrid reaction systems, as demonstrated in a recent ACS Central Science publication describing the rapid assembly of macrocyclic peptidomimetics. The compound's molecular weight (241.29 g/mol) and lipophilicity (calculated logP ~1.2) make it particularly suitable for medicinal chemistry applications requiring balanced physicochemical properties.

Looking forward, the pharmaceutical industry is exploring this compound's potential in mRNA delivery systems, where its derivatization can produce lipid-like materials for nanoparticle formulations. Early-stage research presented at the 2024 American Chemical Society national meeting showed that cationic derivatives of this pyrrolidine scaffold exhibit improved endosomal escape properties compared to traditional lipid nanoparticles. This application could significantly impact the development of next-generation nucleic acid therapeutics.